(R)-2-(Piperidin-3-yl)isoindoline-1,3-dione hydrochloride

• IUPAC Name: 2-[(3R)-piperidin-3-yl]isoindole-1,3-dione;hydrochloride
• InChI: InChI=1S/C13H14N2O2.ClH/c16-12-10-5-1-2-6-11(10)13(17)15(12)9-4-3-7-14-8-9;/h1-2,5-6,9,14H,3-4,7-8H2;1H/t9-;/m1./s1
• InChI Key: BQSFMNHZZTVEQZ-SBSPUUFOSA-N
• Canonical SMILES: C1CC(CNC1)N2C(=O)C3=CC=CC=C3C2=O.Cl
• Isomeric SMILES: C1C[C@H](CNC1)N2C(=O)C3=CC=CC=C3C2=O.Cl
• Molecular Formula: C13H15ClN2O2
• DSSTOX Substance ID: DTXSID00733866
• Molecular Weight: 266.72 g/mol
• CAS RN: 886588-61-0

Description

(R)-2-(Piperidin-3-yl)isoindoline-1,3-dione hydrochloride, also known as RPI-1,3-dione HCl, is a synthetic molecule derived from the isoindoline class of compounds. It is a white crystalline powder that is soluble in water, ethanol, and other polar solvents. RPI-1,3-dione HCl has a wide range of applications in scientific research, including biochemical and physiological studies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for RPI-1,3-dione HCl.

Scientific Research Applications

Structural Analysis and Synthesis

• The crystal structures of cis and trans isomers of arylpiperazine derivatives, closely related to "(R)-2-(Piperidin-3-yl)isoindoline-1,3-dione hydrochloride," were analyzed, highlighting the hydrogen bond patterns and molecular conformations in both their neutral and protonated forms, which are crucial for understanding their chemical behavior and potential applications in drug design (Karolak‐Wojciechowska et al., 2010).

Antibacterial Activity

• Microwave-assisted synthesis of aryl substituted pyrimidin-2-yl isoindoline-1,3-diones, structurally similar to "(R)-2-(Piperidin-3-yl)isoindoline-1,3-dione hydrochloride," demonstrated antibacterial activity, indicating potential applications in developing new antimicrobial agents (Merugu et al., 2010).

Luminescent Properties

• Novel piperazine substituted naphthalimide compounds, related to the chemical structure of interest, showed distinctive luminescent properties and photo-induced electron transfer, suggesting applications in materials science and sensor development (Gan et al., 2003).

Anti-mycobacterial Activity

• Secondary amine-substituted isoindoline-1,3-dione-4-aminoquinolines were synthesized and evaluated for their anti-mycobacterial activities, revealing potential therapeutic applications against Mycobacterium tuberculosis (Rani et al., 2019).

Cytotoxicity and Molecular Docking Studies

• A Mannich base molecule of 2-(piperidin-1-ylmethyl)isoindoline-1,3-dione was synthesized and subjected to molecular docking studies, indicating potential applications in understanding drug-receptor interactions and designing new therapeutic agents (Devi et al., 2021).